Cas no 16537-19-2 (Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester
• CAS No: 16537-19-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD16620897
• CID: 235891
• PubChem ID: 236097
• Update Time: 2025-04-19

Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-methylbenzoate
• 1,1-dimethylethyl 3-methylbenzoate
• 3-methyl-benzoic acid tert-butyl ester
• 3-Methylbenzoic acid,[1,1-dimethylethyl] ester
• AC1L5VUK
• AC1Q5XKH
• AR-1L6032
• CTK4D2067
• NSC38145
• SureCN2107215
• t-Butyl-m-methylbenzoat
• tert-butyl m-methylbenzoate
• Benzoic acid, 3-methyl-, 1,1-dimethylethyl ester
• DTXSID80284649
• 3-methylbenzoic acid, [1,1-dimethylethyl] ester
• 16537-19-2
• SCHEMBL2107215
• AWWFAZAXUAVMPE-UHFFFAOYSA-N
• tert-butyl3-methylbenzoate
• AB6737
• AKOS013211019
• NSC-38145
• CS-0210173
• MFCD16620897

• MDL： MFCD16620897
• Inchi： 1S/C12H16O2/c1-9-6-5-7-10(8-9)11(13)14-12(2,3)4/h5-8H,1-4H3
• InChI Key： AWWFAZAXUAVMPE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.8

Experimental Properties

• Density: 0.995
• Boiling Point: 259.3°Cat760mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.498
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters